Cas no 20828-43-7 (2-bromodocosanoic acid)

2-bromodocosanoic acid structure
2-bromodocosanoic acid structure
Product Name:2-bromodocosanoic acid
CAS No:20828-43-7
MF:C22H43BrO2
MW:419.479626893997
CID:1396375
Update Time:2024-08-16

2-bromodocosanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-bromodocosanoic acid
    • docosanoic acid, 2-bromo-
    • LogP
    • α-bromobehenic acid
    • 2-bromo-Docosanoicacid
    • Inchi: 1S/C22H43BrO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(23)22(24)25/h21H,2-20H2,1H3,(H,24,25)
    • InChI Key: IFSUBPATRZCTBA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(Br)CCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 418.24479

Experimental Properties

  • Density: 1.049±0.06 g/cm3(Predicted)
  • Melting Point: 70-70.5 °C
  • Boiling Point: 483.3±18.0 °C(Predicted)
  • PSA: 37.3
  • pka: 2.97±0.21(Predicted)
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